Cas no 2226-71-3 (Phosphopantetheine)

Phosphopantetheine is a biologically active derivative of pantothenic acid (vitamin B5) and a key component of coenzyme A (CoA) and acyl carrier protein (ACP). It serves as a vital prosthetic group in fatty acid synthesis, polyketide production, and nonribosomal peptide biosynthesis. The molecule features a reactive thiol group, enabling it to carry and transfer acyl intermediates during enzymatic reactions. Its role in central metabolic pathways makes it essential for studying biosynthetic processes and enzyme mechanisms. Phosphopantetheine is widely used in biochemical research, particularly in the reconstitution of holo-ACP and holo-enzymes, as well as in the investigation of post-translational modifications in carrier proteins.

Phosphopantetheine structure

Product Name:Phosphopantetheine

CAS No:2226-71-3

MF:C₁₁H₂₃N₂O₇PS

MW:358.348283052444

CID:255173

PubChem ID:115254

Update Time:2025-05-28

Phosphopantetheine Chemical and Physical Properties

Names and Identifiers

- Butanamide,2-hydroxy-N-[3-[(2-mercaptoethyl)amino]-3-oxopropyl]-3,3-dimethyl-4-(phosphonooxy)-,(2R)-
- [3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butyl] dihydrogen phosphate
- PPT
- C01134
- Pantetheine-4'-phosphate
- UNII-NM39WU8OFM
- JDMUPRLRUUMCTL-VIFPVBQESA-N
- N(3)-[(2R)-2-hydroxy-3,3-dimethyl-4-(phosphonooxy)butanoyl]-N-(2-sulfanylethyl)-beta-alaninamide
- [(3R)-3-hydroxy-2,2-dimethyl-3-({2-[(2-sulfanylethyl)carbamoyl]ethyl}carbamoyl)propoxy]phosphonic acid
- BUTANAMIDE, 2-HYDROXY-N-(3-((2-MERCAPTOETHYL)AMINO)-3-OXOPROPYL)-3,3-DIMETHYL-4-(PHOSPHONOOXY)-, (2R)-
- CHEBI:4222
- AMY480
- DB03912
- BUTYRAMIDE, 2,4-DIHYDROXY-N-(2-(2-MERCAPTOETHYLCARBAMOYL)ETHYL)-3,3-DIMETHYL-, 4-PHOSPHATE
- NS00070564
- [(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butyl] dihydrogen phosphate
- 4'-phosphopantetheine
- DTXSID30897420
- phospho-pantotheine
- D-Pantetheine 4'-phosphate
- N~3~-[(2R)-2-hydroxy-3,3-dimethyl-4-(phosphonooxy)butanoyl]-N-(2-sulfanylethyl)-beta-alaninamide
- SCHEMBL106050
- Butanamide, 2-hydroxy-N-(3-((2-mercaptoethyl)amino)-3-oxopropyl)-3,3-dimethyl-4-(phosphonooxy)-, (R)-
- O(4)-phosphono-D-pantethein
- 4'-phosphopantotheine
- pantotheine-4'-phosphate
- [3-Hydroxy-2,2-dimethyl-3-[2-(2-sulfanylethylcarbamoyl)ethylcarbamoyl]propoxy]phosphonic acid
- 5PD
- 2226-71-3
- PANTETHEINE PHOSPHATE
- pantetheine 4'-phosphate
- (3R)-3-Hydroxy-2,2-dimethyl-4-oxo-4-({3-oxo-3-[(2-sulfanylethyl)amino]propyl}amino)butyl dihydrogen phosphate
- NM39WU8OFM
- (2R)-2-Hydroxy-N-(3-((2-mercaptoethyl)amino)-3-oxopropyl)-3,3-dimethyl-4-(phosphonooxy)butanamide
- Psh-4'-P
- Phosphopantetheine
- [3-hydroxy-2,2-dimethyl-3-[2-(2-sulfanylethylcarbamoyl)ethylcarbamoyl]propoxy]phosphonicacid
- PNS
- Q6590391
- STR08840
- Inchi： 1S/C11H23N2O7PS/c1-11(2,7-20-21(17,18)19)9(15)10(16)13-4-3-8(14)12-5-6-22/h9,15,22H,3-7H2,1-2H3,(H,12,14)(H,13,16)(H2,17,18,19)/t9-/m0/s1
- InChI Key： JDMUPRLRUUMCTL-VIFPVBQESA-N
- SMILES： SCCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)O)O)=O)=O

Computed Properties

Exact Mass: 358.09635925g/mol
Monoisotopic Mass: 358.09635925g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 22
Rotatable Bond Count: 10
Complexity: 427
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 146Å²

Phosphopantetheine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P356875-1mg	Phosphopantetheine	2226-71-3	1mg	100.00	2021-07-19
TRC	P356875-5mg	Phosphopantetheine	2226-71-3	5mg	450.00	2021-07-19
TRC	P356875-10mg	Phosphopantetheine	2226-71-3	10mg	800.00	2021-07-19